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Compound of Interest

ethyl (3R)-4-cyano-3-
Compound Name:
hydroxybutanoate

Cat. No.: B043060

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of ethyl (3R)-4-cyano-3-hydroxybutanoate,
ensuring operational safety and regulatory compliance.

Hazard Identification and Classification

Ethyl (3R)-4-cyano-3-hydroxybutanoate is classified with the following hazards:

Skin Irritation (Category 2)[1][2]

Serious Eye lIrritation (Category 2)[1][2]

Specific target organ toxicity — single exposure (Category 3), may cause respiratory
irritation[1][2]

Combustible liquid (Category 4)

As a nitrile-containing compound, it may release hydrogen cyanide under extreme conditions
such as strong acid hydrolysis or combustion[2].

Personal Protective Equipment (PPE)
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Before handling the chemical for disposal, ensure the following personal protective equipment

is worn:

Eye Protection: Chemical safety goggles or eyeglasses as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Wear appropriate protective gloves.

Skin and Body Protection: Wear a laboratory coat and other protective clothing to prevent
skin exposure.

Respiratory Protection: Use only in a well-ventilated area or in a chemical fume hood.[1][3] If
exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[1]

Segregation and Waste Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Waste Container: Collect waste ethyl (3R)-4-cyano-3-hydroxybutanoate in a designated,
leak-proof, and chemically compatible container.[4][5] The original container is often a
suitable option.[5]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Ethyl (3R)-4-cyano-3-hydroxybutanoate".[4][6]

Incompatible Wastes: Do not mix with incompatible materials such as strong oxidizing agents
or strong bases.[7] Store flammable waste separately from oxidizers.[5]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from heat
and sources of ignition.[1] It should be stored in a designated hazardous waste accumulation
area, preferably within secondary containment.[4][8]

Disposal Procedure for Unused Product and
Contaminated Materials

For unused or expired ethyl (3R)-4-cyano-3-hydroxybutanoate:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL1977114&productDescription=ETHL+R+4-CYANO-3-98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1977114&productDescription=ETHL+R+4-CYANO-3-98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1977114&productDescription=ETHL+R+4-CYANO-3-98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b043060?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b043060?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.ehs.ufl.edu/departments/research-safety-services/hazardous-waste-management/chemical-waste/laboratory-waste/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.fishersci.com/store/msds?partNumber=AAL1977114&productDescription=ETHL+R+4-CYANO-3-98+25G&vendorId=VN00024248&countryCode=US&language=en
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b043060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Container Sealing: Ensure the cap of the waste container is tightly sealed at all times, except
when adding waste.[4][6]

Disposal Request: Arrange for pickup by a licensed professional waste disposal service.[3][9]
Do not attempt to dispose of this chemical down the drain or in regular trash.[4][10]

For chemically contaminated solid waste (e.g., absorbent pads, gloves, empty containers):

Collection: Place contaminated solid waste in a separate, clearly labeled container lined with
a plastic bag.[4][5]

Empty Containers: Thoroughly empty all contents from the original container. The first rinse
of the container with a suitable solvent (e.g., ethanol) must be collected and disposed of as
hazardous waste.[4] After triple rinsing, the container's labels should be defaced before
disposal as solid waste.[4][10]

Disposal: The container with contaminated solids should be sealed and disposed of through
the institution's hazardous waste program.

Spill and Emergency Procedures

In case of a spill:

Ventilation: Ensure adequate ventilation.[1]
Ignition Sources: Remove all sources of ignition.

Containment: Soak up the spill with an inert absorbent material such as sand, silica gel, or
universal binder.[1][11]

Collection: Collect the absorbed material and place it in a suitable, closed container for
disposal.[1][11]

Decontamination: Clean the spill area thoroughly.

Quantitative Data Summary
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Property Value Reference
CAS Number 141942-85-0 [1]
Molecular Weight 157.17 g/mol

Boiling Point 270 °C (lit.)

Density 1.114 g/mL at 25 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Storage Temperature 2-8°C

Experimental Workflow for Disposal

Below is a diagram illustrating the step-by-step workflow for the proper disposal of ethyl
(3R)-4-cyano-3-hydroxybutanoate.

Disposal Workflow for Ethyl (3R)-4-cyano-3-hydroxybutanoate

Preparation -
Waste Collection
Wear Appropriate PPE:
- Safety Goggles Collect Unused/ Collect Contaminated Solids Triple Rinse Empty Containers
- Gloves Expired Product (e.g., gloves, absorbent) Collect First Rinse as Waste
- Lab Coat
Tempora%/ Storage
Prepare Labeled, Compatible Store Sealed Waste Container
Hazardous Waste Container in Designated, Ventilated Area
Final Disposal

Arrange for Pickup by
Licensed Waste Disposal Service

:

Maintain Disposal Records
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Caption: Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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